3,3-Dimethyl-1,2,3,4-tetrahydroquinolin-7-amine

• Molecular Formula: C11H16N2
• Molecular Weight: 176.26 g/mol
• IUPAC Name: 3,3-dimethyl-2,4-dihydro-1H-quinolin-7-amine
• InChI: InChI=1S/C11H16N2/c1-11(2)6-8-3-4-9(12)5-10(8)13-7-11/h3-5,13H,6-7,12H2,1-2H3
• InChI Key: NATPHGMSUDVTPH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C=C(C=C2)N)NC1)C

Description

3,3-Dimethyl-1,2,3,4-tetrahydroquinolin-7-amine is a useful research compound. Its molecular formula is C11H16N2 and its molecular weight is 176.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 7-nitro-1,2,3,4-tetrahydro-3,3-dimethylquinoline (39 mg, 0.187 mmol) in ethyl acetate (2 mL) was hydrogenated under an atmosphere of hydrogen with 10% Pd/C (4 mg) at rt for 2 h. Filtration over Celite™ afforded 30 mg (91%) of 7-amino-1,2,3,4-tetrahydro-3,3-dimethylquinoline (structure 72A of Scheme LII, where R1-2═R5=H, R3-4=methyl) that was used without further purification in the next step. Compound 437 was prepared by General Method 13 (EXAMPLE 147) from 7-amino-1,2,3,4-tetrahydro-3,3-dimethylquinoline (30 mg, 0.17 mmol), ZnCl2 (34 mg, 025 mmol) and ethyl 4,4,4-trifluoroacetoacetate (25 mL, 0.17 mol) to afford 13 mg (26%) of Compound 437 as a yellow solid. Data for Compound 437: 1H NMR (400 MHz, DMSO-d6) 11.71 (bs, 1H), 7.11 (s, 1H), 7.01 (s, 1H), 6.40 (s, 1H), 6.37 (s, 1H), 2.89 (s, 2H), 2.51 (s, 2H), 0.93 (s, 6H).